Cas no 1804227-76-6 (1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804227-76-6
• MF: C₁₁H₈BrF₅O₂S
• MW: 379.141038894653
• CID: 4979746
• Update Time: 2025-11-07

1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2S/c1-5(18)9(12)6-2-3-8(20-11(15,16)17)7(4-6)19-10(13)14/h2-4,9-10H,1H3
• InChI Key： JEBDFWVOZUHKGW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OC(F)F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 5.1
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-1-(3-(Difluoromethoxy)-4-(Trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804227-76-6): A Comprehensive Overview

1-Bromo-1-(3-(Difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804227-76-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom, difluoromethoxy group, and trifluoromethylthio moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The bromine atom in the compound's structure plays a crucial role in its reactivity and biological activity. Brominated compounds are often used in the synthesis of pharmaceuticals due to their ability to enhance the lipophilicity and metabolic stability of the parent molecule. The presence of the difluoromethoxy group further contributes to the compound's unique properties, as fluorine atoms are known for their electron-withdrawing effects, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

The trifluoromethylthio moiety is another key feature of this compound. Trifluoromethyl groups are widely used in drug design due to their ability to improve the potency and selectivity of drug candidates. The thioether linkage adds an additional layer of complexity, potentially affecting the compound's reactivity and stability. Together, these structural elements make 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one a highly versatile molecule with a wide range of potential applications.

Recent studies have explored the biological activities of 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one in various contexts. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory activity can have broad therapeutic applications. Preliminary studies have indicated that 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders.

The pharmacokinetic properties of 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its lipophilicity and metabolic stability contribute to its favorable pharmacokinetic profile, which is essential for ensuring effective delivery to target tissues.

In addition to its therapeutic potential, 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one has been studied for its use as an intermediate in organic synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of novel derivatives with enhanced properties, such as improved potency or reduced toxicity.

The safety profile of 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

Overall, 1-Bromo-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804227-76-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.